2-cyano-N'-(3-methoxybenzylidene)acetohydrazide

• IUPAC Name: 2-cyano-N-[(E)-(3-methoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C11H11N3O2/c1-16-10-4-2-3-9(7-10)8-13-14-11(15)5-6-12/h2-4,7-8H,5H2,1H3,(H,14,15)/b13-8+
• InChI Key: BQZUAAFPVRBUQG-MDWZMJQESA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)CC#N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/NC(=O)CC#N
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

“2-cyano-N’-(3-methoxybenzylidene)acetohydrazide” is a benzohydrazone derivative. Benzohydrazone derivatives containing the functional groups –CH=N–NH–C(O)– are a kind of important Schiff base compounds which have been intensively investigated in recent years for their coordination ability, biological and medical activities, and promising properties for analytical applications.

Synthesis Analysis

The compounds are readily prepared by the condensation reaction between hydrazides and carbonyl-containing compounds. In the past decade, a number of benzohydrazone derivatives were prepared and investigated for their structure–activity relationships. The synthesis of 2-cyano-N’-(3-(2-(2-cyanoacetyl) hydrazinyl) cyclohex-2-en-1-ylidene) acetohydrazide 3 that used as a key precursor in the manufacture of new heterocyclic derivatives, such as pyrazole, pyrane, pyridine, and pyrole incorporating cyclohexene moiety via its reaction with a variety of nucleophilic and electrophilic reagents.

Molecular Structure Analysis

The molecules of the compounds display trans configurations with respect to the C=N double bonds. The crystal structures of the compounds are stabilized by N–H···O hydrogen bonds and weak π···π interactions.

Chemical Reactions Analysis

The reaction of 1,3-cyclohexanedione 1 with cyanoacetic acid hydrazide in glacial acetic acid solution at room temperature, due to the activity of 1,3-dione and the methylene moiety at C 2 one mole of cyanoacetic acid hydrazide condensed with carbonyl group while another mole reacted with enol form gave 2-cyano-N’-(3-(2-(2-cyanoacetyl)hydrazinyl)cyclohex-2-en-1-ylidene)acetohydrazide 3.

Physical And Chemical Properties Analysis

The molecular formula of “2-cyano-N’-(3-methoxybenzylidene)acetohydrazide” is C11H11N3O3. The average mass is 233.223 Da and the monoisotopic mass is 233.080048 Da.

Mechanism of Action

The detailed study on the crystal structures seems to be essential for the understanding of the biological and medicinal activities and analytical applications of the compounds.

Safety and Hazards

The compound is classified under Acute Tox. 4 Oral hazard classification. The safety information includes the signal word “Warning” and the hazard statement H302. The precautionary statements are P301 + P312 + P330.

Future Directions

Benzohydrazone derivatives have been intensively investigated in recent years for their coordination ability, biological and medical activities, and promising properties for analytical applications. The present investigation aimed to synthesize and characterize newer pyrazole, pyrane, pyridine, and pyrole incorporating cyclohexene moiety that has a specific biological activity. The literature survey reveals that pyrazole derivatives exist in various pharmaceutical formulations with anti-inflammatory effects and other applications.